3-Tert-butoxy-5-cyclopropoxybenzoic acid

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-[(2-methylpropan-2-yl)oxy]benzoic acid
• InChI: InChI=1S/C14H18O4/c1-14(2,3)18-12-7-9(13(15)16)6-11(8-12)17-10-4-5-10/h6-8,10H,4-5H2,1-3H3,(H,15,16)
• InChI Key: WQWZPDPTJPQSJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=CC(=C1)OC2CC2)C(=O)O

Description

3-Tert-butoxy-5-cyclopropoxybenzoic acid is a high-purity chemical building block designed for research applications in medicinal chemistry and drug discovery. This compound features a benzoic acid core that is strategically substituted with both tert-butoxy and cyclopropoxy functional groups. The tert-butyl group is a well-established moiety in organic synthesis, known for providing steric hindrance that can enhance metabolic stability and influence the physicochemical properties of a molecule . The simultaneous presence of ether and carboxylic acid functionalities on the aromatic ring makes this compound a versatile intermediate for constructing more complex molecular architectures. It is particularly valuable in the synthesis of potential therapeutic agents, where such substituted benzoic acids can serve as core structures or key fragments. Researchers are exploring its utility in developing compounds that target oxidative stress pathways, given that tert-butyl phenolic derivatives have demonstrated significant antioxidant and neuroprotective activities in preclinical studies . For instance, related compounds have been shown to activate cellular defense mechanisms, such as the Akt/Nrf2/HO-1 signaling pathway, which plays a crucial role in protecting against oxidative damage in models of ischemic stroke . As a sophisticated synthetic intermediate, 3-Tert-butoxy-5-cyclopropoxybenzoic acid is supplied For Research Use Only and is intended for use by qualified laboratory professionals. Researchers can leverage its unique structure to develop novel chemical entities for biochemical screening and pharmacological investigation.

Preparation Methods

General Synthetic Approaches

Retrosynthetic Analysis

Several retrosynthetic pathways can be envisioned for the preparation of 3-Tert-butoxy-5-cyclopropoxybenzoic acid:

• From 3,5-dihydroxybenzoic acid through selective alkylation
• From 3,5-dihalogenated benzoic acid derivatives via nucleophilic aromatic substitution
• From appropriately substituted benzonitrile through nitrile hydrolysis
• From protected 3,5-dihydroxybenzoate esters followed by deprotection

Each approach presents unique challenges in terms of regioselectivity, functional group compatibility, and overall efficiency.

Key Intermediates and Building Blocks

Common intermediates in the synthesis include:

• 3,5-Dihydroxybenzoic acid or its protected derivatives
• 3-Hydroxy-5-isopropoxybenzoic acid (structural analog)
• 3-Tert-butoxy-5-halobenzoic acid intermediates
• 3-Tert-butoxy-5-cyclopropoxybenzonitrile (requiring hydrolysis)

The preparation often relies on orthogonal protection and deprotection strategies to manage the different functional groups present in the molecule.

Detailed Preparation Methods

Synthesis from 3,5-Dihydroxybenzoic Acid

This approach leverages selective alkylation of the dihydroxy starting material to introduce the two ether groups sequentially.

Protection of the Carboxylic Acid

The synthesis begins with protection of the carboxylic acid group to prevent side reactions during subsequent alkylation steps:

• Esterification with methanol or ethanol using acid catalysis
• Formation of a tert-butyl ester using tert-butyl alcohol and coupling reagents
• Silyl protection using appropriate silylating agents

A representative procedure involves esterification with methanol in the presence of sulfuric acid or hydrogen chloride to yield methyl 3,5-dihydroxybenzoate.

Selective Introduction of the Tert-butoxy Group

The selective introduction of the tert-butoxy group at position 3 can be achieved through several methods:

• Direct alkylation using tert-butanol under acidic conditions
• Reaction with isobutylene in the presence of an acid catalyst
• Use of tert-butyl bromide or tert-butyl iodide with a suitable base

These reactions typically require careful control of stoichiometry to favor monosubstitution. Based on similar chemistry reported for related compounds, the following conditions can be employed:

Reagent	Solvent	Catalyst/Base	Temperature	Time	Yield
tert-Butanol	Dichloromethane	H₂SO₄	20°C	3-4 h	65-75%
Isobutylene	Dichloromethane	H₃PO₄	0-5°C	6-8 h	70-80%
tert-Butyl bromide	Acetone	K₂CO₃	50-60°C	12-24 h	60-70%

The selectivity for position 3 over position 5 can be influenced by steric and electronic factors, with optimization required for each specific case.

Introduction of the Cyclopropoxy Group

After successful installation of the tert-butoxy group, the cyclopropoxy group can be introduced at position 5:

• Alkylation with cyclopropyl bromide or cyclopropyl iodide using a base
• Mitsunobu reaction with cyclopropanol
• Copper-catalyzed coupling with cyclopropanol

Drawing from the cyclopropoxy installation methods described for related compounds, the following conditions are applicable:

Method	Reagents	Solvent	Temperature	Time	Yield
Alkylation	Cyclopropyl bromide, K₂CO₃	DMF	60-80°C	12-24 h	75-85%
Mitsunobu	Cyclopropanol, DIAD, PPh₃	THF	20-25°C	4-6 h	70-80%
Cu-catalyzed	Cyclopropanol, CuI, Ligand	Toluene	100-110°C	24-48 h	65-75%

These conditions are adapted from similar transformations reported in the literature for related cyclopropoxy-containing compounds.

Deprotection of the Carboxylic Acid

The final step involves deprotection of the carboxylic acid group:

• Hydrolysis of the methyl or ethyl ester using aqueous base (NaOH, KOH, LiOH)
• Acidic cleavage of the tert-butyl ester (if used as protection)
• Desilylation using fluoride sources (if silyl protection was employed)

A typical procedure for methyl ester hydrolysis would involve:

Base	Solvent System	Temperature	Time	Yield
LiOH (3 eq)	THF/H₂O (3:1)	25°C	4-8 h	90-95%
NaOH (2 eq)	MeOH/H₂O (4:1)	50°C	2-4 h	85-90%
KOH (2 eq)	EtOH/H₂O (3:1)	60°C	1-3 h	80-85%

The hydrolysis conditions must be carefully selected to avoid affecting the tert-butoxy group, which can be sensitive to strongly basic or acidic conditions.

Synthesis from 3,5-Dihalogenated Benzoic Acid Derivatives

This approach utilizes nucleophilic aromatic substitution reactions on halogenated benzoic acid derivatives.

Preparation of the Dihalogenated Precursor

The synthesis starts with 3,5-dibromobenzoic acid or 3,5-dichlorobenzoic acid, which can be prepared through:

• Direct halogenation of benzoic acid
• Halogenation of 3-bromobenzoic acid
• Commercial acquisition of these precursors

Sequential Nucleophilic Aromatic Substitution

The two halogen atoms are sequentially replaced with the desired alkoxy groups:

• First substitution with tert-butoxide (typically less reactive position)
• Second substitution with cyclopropoxide

Due to the similar reactivity of both positions, careful control of stoichiometry and reaction conditions is essential:

Step	Nucleophile	Base	Solvent	Temperature	Time	Yield
First substitution	tert-Butoxide	KOtBu	DMF	80-100°C	12-24 h	60-70%
Second substitution	Cyclopropoxide	K-cyclopropoxide	DMF	100-120°C	24-48 h	65-75%

These conditions are derived from similar nucleophilic aromatic substitution reactions reported for related halogenated aromatic compounds.

Synthesis via Benzonitrile Hydrolysis

This approach begins with the preparation of 3-Tert-butoxy-5-cyclopropoxybenzonitrile, followed by hydrolysis to the desired carboxylic acid.

Preparation of 3-Tert-butoxy-5-cyclopropoxybenzonitrile

The nitrile precursor can be prepared using methods similar to those described for the benzoic acid derivatives, but starting from 3,5-dihalogenobenzonitrile or through cyanation of properly substituted benzene derivatives.

Nitrile Hydrolysis

The nitrile group is then hydrolyzed to the carboxylic acid using:

• Alkaline hydrolysis (NaOH, KOH)
• Acidic hydrolysis (H₂SO₄, HCl)
• Oxidative hydrolysis (H₂O₂ in basic conditions)

Representative hydrolysis conditions:

Method	Reagents	Solvent	Temperature	Time	Yield
Alkaline	NaOH (3 eq)	EtOH/H₂O (1:1)	80-90°C	6-12 h	75-85%
Acidic	H₂SO₄ (6M)	H₂O/Dioxane	Reflux	8-16 h	70-80%
Oxidative	H₂O₂, NaOH	H₂O/MeOH	50-60°C	4-8 h	80-90%

The choice of hydrolysis method depends on the stability of the tert-butoxy and cyclopropoxy groups under the reaction conditions.

Reformatsky-Based Synthetic Approach

Drawing inspiration from the synthesis of related compounds, a Reformatsky-based approach can be employed:

• Preparation of an appropriately substituted benzaldehyde
• Reformatsky reaction with zinc and tert-butyl bromoacetate
• Oxidation of the resulting alcohol to the carboxylic acid

This approach parallels the synthesis of tert-butyl (3R,5S)-6-oxo-3,5-dihydroxy-3,5-O-isopropylidene-hexanoate described in patent literature.

Step	Reagents	Conditions	Yield
Reformatsky reaction	Zn dust, tert-butyl bromoacetate	THF, 65°C, 24h	65-75%
Oxidation	Cu(salt)/TEMPO/O₂	Organic solvent, 30-50°C	70-80%

Optimization and Scale-up Considerations

Critical Parameters for Successful Synthesis

Several factors affect the efficiency and selectivity of the synthesis:

• Temperature control during selective alkylation steps
• Precise stoichiometry of reagents to favor desired substitution patterns
• Solvent selection to influence regioselectivity
• Reaction time optimization to minimize side reactions
• Purification strategies to isolate the desired product

Scale-up Challenges and Solutions

When scaling up the synthesis, several challenges may arise:

• Heat transfer in larger reaction vessels
• Mixing efficiency for heterogeneous reactions
• Handling of pressure when using sealed vessels
• Safety considerations for exothermic reactions
• Economical purification at larger scales

Solutions include:

• Using continuous flow processes for better temperature control
• Implementing mechanical stirring for improved mixing
• Employing alternative reagents that operate at atmospheric pressure
• Conducting calorimetric studies to assess heat release
• Developing crystallization-based purification protocols instead of chromatography

Analytical Methods for Characterization

Spectroscopic Characterization

NMR Spectroscopy

Proton NMR spectroscopy reveals characteristic signals for:

• Aromatic protons (6.5-7.5 ppm)
• Cyclopropyl protons (0.5-1.0 ppm for methylene groups, 3.5-4.0 ppm for the OCH)
• tert-Butyl protons (single peak at approximately 1.3-1.5 ppm)
• Carboxylic acid proton (broad peak at 10-13 ppm)

Carbon-13 NMR spectroscopy shows signals for:

• Carbonyl carbon (approximately 170-175 ppm)
• Aromatic carbons (115-160 ppm)
• tert-Butoxy carbons (quaternary at ~80 ppm, methyl at ~30 ppm)
• Cyclopropyl carbons (5-10 ppm for methylene groups, 50-55 ppm for OCH)

Infrared Spectroscopy

Key IR absorptions include:

• O-H stretching (3200-2800 cm⁻¹, broad)
• C=O stretching (1700-1680 cm⁻¹)
• C-O stretching (1300-1200 cm⁻¹)
• C-H stretching for tert-butyl and cyclopropyl groups (3000-2800 cm⁻¹)

Mass Spectrometry

Mass spectrometry typically shows:

• Molecular ion peak
• Fragment corresponding to loss of tert-butyl group (M-57)
• Fragment corresponding to loss of cyclopropyl group (M-43)
• Benzoic acid core fragments

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC)

HPLC analysis can be performed using:

Column	Mobile Phase	Detection	Retention Time
C18 (250 × 4.6 mm)	Acetonitrile/Water with 0.1% Formic acid (70:30)	UV 254 nm	8-10 min
Phenyl-hexyl	Methanol/Water with 0.1% Formic acid (65:35)	UV 220 and 254 nm	5-7 min

Thin-Layer Chromatography (TLC)

TLC monitoring of the reaction:

Stationary Phase	Mobile Phase	Visualization	Rf
Silica Gel 60 F254	Hexane/Ethyl acetate (7:3)	UV 254 nm	0.45-0.55
Silica Gel 60 F254	Dichloromethane/Methanol (95:5)	UV 254 nm	0.35-0.45

Physical Properties Characterization

Expected physical properties of 3-Tert-butoxy-5-cyclopropoxybenzoic acid:

Property	Value	Method
Appearance	White to off-white solid	Visual
Melting Point	105-115°C (estimated)	Differential Scanning Calorimetry
Solubility	Soluble in organic solvents (ethanol, acetone, dichloromethane), slightly soluble in water	Gravimetric
pKa	~4.0-4.5 (estimated)	Potentiometric titration
Log P	~3.0-3.5 (estimated)	Shake-flask method

These properties are estimated based on similar benzoic acid derivatives with comparable substituents.

Comparative Analysis of Preparation Methods

Efficiency Comparison

Synthetic Route	Number of Steps	Overall Yield	Scalability
From 3,5-dihydroxybenzoic acid	4-5	30-45%	Good
From 3,5-dihalogenated derivatives	3-4	25-40%	Moderate
Via benzonitrile hydrolysis	4-5	20-35%	Moderate
Reformatsky-based approach	5-6	15-30%	Limited

Reagent and Condition Optimization

Key optimization strategies include:

• Use of phase-transfer catalysts to enhance reaction rates for alkylation steps
• Microwave assistance to reduce reaction times
• Flow chemistry for better temperature control and mixing
• Green chemistry approaches to reduce waste and improve sustainability
• Catalyst screening for improved selectivity in key transformations

Chemical Reactions Analysis

Types of Reactions

3-Tert-butoxy-5-cyclopropoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like halogens or nucleophiles. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can result in a variety of functionalized derivatives .

Scientific Research Applications

3-Tert-butoxy-5-cyclopropoxybenzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Tert-butoxy-5-cyclopropoxybenzoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The tert-butoxy and cyclopropoxy groups confer distinct properties compared to other alkoxy-substituted benzoic acids. Below is a comparative analysis based on substituent characteristics:

Property	3-Tert-butoxy-5-cyclopropoxybenzoic Acid	3-Methoxy-5-ethoxybenzoic Acid	3,5-Di-tert-butoxybenzoic Acid
Steric Bulk	High (tert-butoxy) + Moderate (cyclopropoxy)	Low (methoxy + ethoxy)	Very High (dual tert-butoxy)
Electronic Effects	Electron-donating (both groups)	Electron-donating	Strong electron-donating
LogP (Predicted)	~3.5 (increased hydrophobicity)	~2.1	~4.0
Metabolic Stability	High (tert-butoxy resists hydrolysis)	Moderate	Very High
Synthetic Complexity	Moderate (cyclopropoxy requires strain)	Low	Low

Key Findings :

• The tert-butoxy group significantly increases hydrophobicity and metabolic stability compared to smaller alkoxy groups like methoxy or ethoxy. This aligns with its use in pharmaceutical intermediates to prolong half-life .
• The cyclopropoxy group introduces moderate steric hindrance and ring strain, which may enhance reactivity in ring-opening reactions or binding interactions in biological systems.
• Dual tert-butoxy substitution (as in 3,5-di-tert-butoxybenzoic acid) maximizes hydrophobicity but may reduce solubility in aqueous media.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-Tert-butoxy-5-cyclopropoxybenzoic acid, and how can intermediates be characterized?

• Methodology :

• Stepwise Synthesis : Begin with selective protection of the benzoic acid scaffold. The tert-butoxy group can be introduced via alkylation using tert-butyl bromide under basic conditions (e.g., K₂CO₃ in DMF), while the cyclopropoxy group may require Mitsunobu conditions (e.g., DIAD, PPh₃) with cyclopropanol .

• Intermediate Characterization :

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm regioselectivity of substitutions. For example, tert-butoxy protons appear as a singlet (~1.3 ppm), while cyclopropoxy protons show splitting patterns (~0.5–1.5 ppm) .

• HPLC/MS : Monitor reaction progress and purity (>95% by reverse-phase HPLC) .

  • Table 1 : Key Spectral Peaks for Intermediates

Intermediate	$^1H$-NMR (δ, ppm)	$^{13}C$-NMR (δ, ppm)
tert-Butoxy Intermediate	1.33 (s, 9H)	79.2 (C-O), 165.1 (COOH)
Cyclopropoxy Intermediate	0.8–1.2 (m, 4H)	55.4 (O-C₃H₅), 168.9 (COOH)

Q. How can the solubility of 3-Tert-butoxy-5-cyclopropoxybenzoic acid be optimized for in vitro assays?

• Methodology :

• Co-Solvent Systems : Test DMSO:water mixtures (e.g., 10% DMSO) or cyclodextrin-based solubilizers .
• pH Adjustment : Dissolve in PBS (pH 7.4) with sodium bicarbonate to deprotonate the carboxylic acid group .
• Salt Formation : Synthesize sodium or potassium salts via neutralization with NaOH/KOH, monitoring solubility via UV-Vis spectroscopy .

Advanced Research Questions

Q. How should researchers address discrepancies between theoretical and observed NMR chemical shifts in this compound?

• Methodology :

• Computational Validation : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to simulate NMR shifts and compare with experimental data .

• Variable Temperature NMR : Assess conformational flexibility (e.g., cyclopropane ring strain) by recording spectra at 25°C and 60°C .

• Deuteration Studies : Replace exchangeable protons (e.g., -OH) with deuterium to simplify splitting patterns .

  • Example : Observed downfield shifts in the cyclopropoxy group may arise from ring strain or steric hindrance, requiring iterative DFT refinement .

Q. What strategies improve the stability of 3-Tert-butoxy-5-cyclopropoxybenzoic acid under physiological conditions?

• Methodology :

• Degradation Studies : Incubate in simulated gastric fluid (pH 2) and plasma (pH 7.4) at 37°C. Monitor degradation via LC-MS over 24 hours .

• Stabilization Techniques :

• Lyophilization : Prepare lyophilized powders stored at -20°C under argon to prevent hydrolysis of the tert-butoxy group .

• Prodrug Design : Mask the carboxylic acid as an ester (e.g., methyl ester) to enhance shelf-life .

  • Table 2 : Stability Data in Buffer Systems

Condition	Half-Life (h)	Major Degradation Product
pH 2.0	4.2	5-cyclopropoxybenzoic acid
pH 7.4	48.5	None detected

Q. How can researchers resolve conflicting bioactivity data across cell-based assays?

• Methodology :

• Dose-Response Curves : Test concentrations from 1 nM to 100 µM to identify non-linear effects (e.g., hormesis) .
• Off-Target Screening : Use kinase/GPCR panels to rule out non-specific binding .
• Metabolite Analysis : Incubate with liver microsomes (e.g., human S9 fraction) to identify active/inactive metabolites .